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Compound of Interest

Compound Name: Protionamide-d7

Cat. No.: B15556855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for

Protionamide-d7, a deuterated analog of the anti-tuberculosis agent Protionamide. While

specific safety data for the deuterated form is limited, the toxicological and handling

precautions for Protionamide are considered directly applicable due to the negligible impact of

deuterium substitution on its fundamental chemical reactivity and biological hazard profile. This

document synthesizes available data on physical and chemical properties, hazards, handling

procedures, and emergency responses.

Chemical and Physical Properties
Protionamide-d7 is a stable isotope-labeled version of Protionamide. It is a yellow crystalline

solid that may darken upon exposure to light and has a slight, unpleasant sulfurous taste.[1] It

is sparingly soluble in water but soluble in alcohol.[1]
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Property Value Source

Molecular Formula C₉H₅D₇N₂S LGC Standards[2]

Molecular Weight 187.31 g/mol LGC Standards[2]

Purity >95% (HPLC) LGC Standards[2]

Appearance
Yellow crystals or crystalline

solid
Santa Cruz Biotechnology[1]

Solubility
Partly miscible in water,

soluble in alcohol (1:30)
Santa Cruz Biotechnology[1]

Storage Temperature -20°C LGC Standards[2]

Hazard Identification and Toxicological Data
Protionamide-d7 is classified as a hazardous substance.[1] It is harmful if swallowed and is

suspected of being a possible carcinogen and teratogen.[1]

Acute Toxicity Data:

The following table summarizes the available acute toxicity data for Protionamide, which should

be considered relevant for Protionamide-d7.
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Test Species Route LD50 Source

LD50 Rat Oral 1320 mg/kg

Santa Cruz

Biotechnology[1],

TCI Chemicals

LD50 Rat Subcutaneous 760 mg/kg

Santa Cruz

Biotechnology[1],

Cayman

Chemical

LD50 Mouse Oral 1000 mg/kg
Santa Cruz

Biotechnology[1]

LD50 Mouse Subcutaneous 660 mg/kg

Santa Cruz

Biotechnology[1],

Cayman

Chemical

LD50 Mouse Intraperitoneal 1350 mg/kg
Santa Cruz

Biotechnology[1]

LD50 Cat Oral >1000 mg/kg
Santa Cruz

Biotechnology[1]

Health Effects:

Ingestion: Harmful if swallowed. Ingestion of less than 150 grams may be fatal or cause

serious health damage.[1]

Inhalation: Avoid inhaling dust.[1]

Skin Contact: Not expected to be a primary irritant, but prolonged contact should be avoided.

The material may cause harm if it enters the body through cuts or abrasions.[1]

Eye Contact: May cause transient discomfort and redness.[1]

Chronic Exposure: Limited evidence of a carcinogenic effect.[1] May pose a risk of harm to

the unborn child.[1]
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Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of Protionamide-d7.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Wear appropriate personal protective equipment (PPE).[1]

Use in a well-ventilated area, preferably with local exhaust ventilation.[1]

Do not eat, drink, or smoke when handling this product.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dark place.

Recommended storage temperature is -20°C.[2]

Store away from incompatible materials, such as oxidizing agents.[1]

Containers should be clearly labeled.[1]

Experimental Protocols & Workflows
While specific experimental protocols for the toxicological studies cited are not detailed in the

provided search results, standardized methodologies are typically followed. For instance, acute

oral toxicity (LD50) studies generally adhere to OECD Guideline 423.

The following diagrams illustrate recommended workflows for handling Protionamide-d7.
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Personal Protective Equipment (PPE) Workflow

Handling Protionamide-d7

Use in a well-ventilated area
(e.g., fume hood)

Wear appropriate PPE

Chemical-resistant gloves Lab coat or protective clothing Safety glasses or goggles Dust respirator (if dust is generated)

Proceed with experiment

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) for handling Protionamide-d7.
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Spill Response Protocol

Spill of Protionamide-d7

Evacuate and alert others in the area

Wear appropriate PPE
(gloves, respirator, eye protection)

Clean up spill

Minor Spill:
Use dry clean-up procedures

(sweep or vacuum with HEPA filter)

If minor

Major Spill:
Contact EHS

If major

Place waste in a sealed, labeled container

Spill contained and area is safe

Decontaminate the area

Click to download full resolution via product page

Caption: Workflow for responding to a spill of Protionamide-d7.
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First-Aid Measures
In case of exposure, follow these first-aid procedures:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth.

If Inhaled: Move the person to fresh air. Consult a doctor if you feel unwell.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

The product is not flammable.

Use extinguishing media appropriate for the surrounding fire.

Accidental Release Measures:

Minor Spills:

Clean up spills immediately.[1]

Avoid generating dust.[1]

Use dry clean-up methods such as sweeping or vacuuming with a HEPA-filtered vacuum.

[1]

Place the collected material in a suitable container for disposal.[1]

Major Spills:

Evacuate the area and alert emergency responders.[1]

Follow the guidance for minor spills while wearing appropriate PPE.[1]
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Disposal Considerations
Dispose of waste material in accordance with local, regional, and national regulations. Do not

allow the material to enter drains or waterways.[1]

Stability and Reactivity
Chemical Stability: The product is considered stable under recommended storage conditions.

[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Hazardous Decomposition Products: Carbon oxides may be formed during thermal

decomposition.

This technical guide provides a comprehensive overview of the safety and handling

considerations for Protionamide-d7 based on the available data for its non-deuterated analog.

Researchers, scientists, and drug development professionals should always consult the most

current Safety Data Sheet (SDS) provided by the supplier before handling this compound and

ensure that all institutional safety protocols are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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